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Compound of Interest

Compound Name: Dimethyl nitromalonate
CAS No.: 5437-67-2
Cat. No.: B1296143
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of
Dimethyl nitromalonate (CAS No. 5437-67-2). The following procedures are designed to
ensure the safe handling, storage, and disposal of this chemical in a laboratory setting,
minimizing risks and ensuring regulatory compliance.

Hazard Identification and Summary

Dimethyl nitromalonate is a chemical that requires careful handling due to its potential health
hazards. Based on available safety data, it is classified as causing skin irritation, serious eye
irritation, and potential respiratory irritation. As a nitro compound, it should also be treated with
caution regarding its potential for thermal decomposition and reactivity.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]

) ] H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
tract irritation)

Signal Word: Warning
Hazard Pictogram:

lwialt text

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Dimethyl nitromalonate. The
following table summarizes the required PPE.

Body Part Recommended Protection Material/Standard

Chemical safety goggles anda  Conforming to EN166 or

Eyes/Face )
face shield NIOSH (US) standards
Nitrile or neoprene gloves.
Skin Chemical-resistant gloves Inspect for integrity before
each use.
Lab coat Flame-resistant lab coat

Use in a well-ventilated area or
a chemical fume hood. If
_ ventilation is inadequate, a
Respiratory NIOSH-approved respirator
with an organic vapor cartridge

iS necessary.
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Operational Plan: Step-by-Step Handling
Procedures

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, reducing agents, acids, and bases.

Keep the container tightly closed.

Store away from sources of heat, sparks, and open flames.

. Preparation and Weighing:

All handling, including weighing and transferring, must be conducted in a certified chemical
fume hood.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Use appropriate, clean, and dry glassware and utensils.

. Use in Experimental Protocols:

When setting up reactions, ensure all equipment is properly assembled and secured.

Avoid heating Dimethyl nitromalonate unless specifically required by a validated protocol,
and if so, use controlled heating methods (e.g., oil bath) and monitor the temperature closely.

Be mindful of the potential for exothermic reactions, especially when mixing with other
reagents.

. Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.
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» For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

All waste containing Dimethyl nitromalonate must be treated as hazardous waste.

» Liquid Waste: Collect all liquid waste containing Dimethyl nitromalonate in a designated,
labeled, and sealed hazardous waste container.

» Solid Waste: Contaminated materials such as gloves, absorbent pads, and paper towels
must be collected in a separate, labeled hazardous waste container.

o Disposal: All hazardous waste must be disposed of through your institution's Environmental
Health and Safety (EHS) department in accordance with local, state, and federal regulations.
Do not dispose of Dimethyl nitromalonate down the drain.

Workflow for Safe Handling of Dimethyl
Nitromalonate
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Safe Handling Workflow for Dimethyl Nitromalonate
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Caption: Workflow for the safe handling of Dimethyl nitromalonate.
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Physical and Chemical Properties

Property Value

CAS Number 5437-67-2

Molecular Formula C5H7NO6

Molecular Weight 177.11 g/mol

Appearance Not specified in available data
Boiling Point 100 °C at 1 mm Hg

Density 1.312 g/mL at 25 °C
Refractive Index n20/D 1.432

o To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Dimethyl Nitromalonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296143/docs#essential-safety-and-operational-
guide-for-handling-dimethyl-nitromalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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